3,4-Dihydroxybenzaldehyde
3,4-Dihydroxybenzaldehyde
3,4-dihydroxybenzaldehyde is a dihydroxybenzaldehyde.
Also known as protocatechuic aldehyde, protocatechualdehyde is a naturally-occuring phenolic aldehyde that is found in barley, green cavendish bananas, grapevine leaves and root of the herb S. miltiorrhiza. Protocatechualdehyde possesses antiproliferative and pro-apoptotic properties against human breast cancer cells and colorectal cancer cells by reducing the expression of pro-oncogenes β-catenin and cyclin D1.
3,4-Dihydroxybenzaldehyde is a natural product found in Salvia miltiorrhiza, Hymenochaete xerantica, and other organisms with data available.
See also: Black Cohosh (part of).
Also known as protocatechuic aldehyde, protocatechualdehyde is a naturally-occuring phenolic aldehyde that is found in barley, green cavendish bananas, grapevine leaves and root of the herb S. miltiorrhiza. Protocatechualdehyde possesses antiproliferative and pro-apoptotic properties against human breast cancer cells and colorectal cancer cells by reducing the expression of pro-oncogenes β-catenin and cyclin D1.
3,4-Dihydroxybenzaldehyde is a natural product found in Salvia miltiorrhiza, Hymenochaete xerantica, and other organisms with data available.
See also: Black Cohosh (part of).
Brand Name:
Vulcanchem
CAS No.:
139-85-5
VCID:
VC20759489
InChI:
InChI=1S/C7H6O3/c8-4-5-1-2-6(9)7(10)3-5/h1-4,9-10H
SMILES:
C1=CC(=C(C=C1C=O)O)O
Molecular Formula:
C7H6O3
Molecular Weight:
138.12 g/mol
3,4-Dihydroxybenzaldehyde
CAS No.: 139-85-5
Cat. No.: VC20759489
Molecular Formula: C7H6O3
Molecular Weight: 138.12 g/mol
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| Description | 3,4-dihydroxybenzaldehyde is a dihydroxybenzaldehyde. Also known as protocatechuic aldehyde, protocatechualdehyde is a naturally-occuring phenolic aldehyde that is found in barley, green cavendish bananas, grapevine leaves and root of the herb S. miltiorrhiza. Protocatechualdehyde possesses antiproliferative and pro-apoptotic properties against human breast cancer cells and colorectal cancer cells by reducing the expression of pro-oncogenes β-catenin and cyclin D1. 3,4-Dihydroxybenzaldehyde is a natural product found in Salvia miltiorrhiza, Hymenochaete xerantica, and other organisms with data available. See also: Black Cohosh (part of). |
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| CAS No. | 139-85-5 |
| Molecular Formula | C7H6O3 |
| Molecular Weight | 138.12 g/mol |
| IUPAC Name | 3,4-dihydroxybenzaldehyde |
| Standard InChI | InChI=1S/C7H6O3/c8-4-5-1-2-6(9)7(10)3-5/h1-4,9-10H |
| Standard InChI Key | IBGBGRVKPALMCQ-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1C=O)O)O |
| Canonical SMILES | C1=CC(=C(C=C1C=O)O)O |
| Appearance | Powder |
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